Cas no 1492414-89-7 (4-4-(methoxymethyl)phenylbutanoic acid)

• Product Name: 4-4-(methoxymethyl)phenylbutanoic acid
• CAS No: 1492414-89-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5750291
• PubChem ID: 65623707
• Update Time: 2025-06-09

4-4-(methoxymethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014962336
• 4-[4-(methoxymethyl)phenyl]butanoic acid
• CS-0345959
• EN300-1849661
• 4-(4-(Methoxymethyl)phenyl)butanoic acid
• 1492414-89-7
• Benzenebutanoic acid, 4-(methoxymethyl)-
• 4-4-(methoxymethyl)phenylbutanoic acid

• Inchi： 1S/C12H16O3/c1-15-9-11-7-5-10(6-8-11)3-2-4-12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14)
• InChI Key： REVBCXZHFPSKSR-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)CCCC(=O)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 332.0±22.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-4-(methoxymethyl)phenylbutanoic acid

4-4-(Methoxymethyl)phenylbutanoic Acid (CAS No. 1492414-89-7): An Emerging Compound in Medicinal Chemistry

4-4-(Methoxymethyl)phenylbutanoic acid (CAS No. 1492414-89-7) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as MMPB, is characterized by its aromatic ring and a carboxylic acid functional group, which contribute to its diverse chemical reactivity and biological activity.

The chemical structure of 4-4-(methoxymethyl)phenylbutanoic acid consists of a phenyl ring substituted with a methoxymethyl group at the para position, attached to a butanoic acid chain. This specific arrangement of functional groups imparts the molecule with unique properties, making it an attractive candidate for various pharmaceutical and biochemical studies. Recent research has focused on elucidating the mechanisms by which this compound interacts with biological systems, particularly in the context of enzyme inhibition and receptor modulation.

In the realm of drug discovery, 4-4-(methoxymethyl)phenylbutanoic acid has shown promise as a lead compound for the development of novel therapeutics. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as fatty acid synthase (FAS) and acetyl-CoA carboxylase (ACC). These enzymes play crucial roles in lipid metabolism and are implicated in various diseases, including obesity, diabetes, and cancer. By modulating the activity of these enzymes, MMPB could offer new avenues for therapeutic intervention.

Beyond its enzymatic inhibition properties, 4-4-(methoxymethyl)phenylbutanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Research has shown that MMPB can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 4-4-(methoxymethyl)phenylbutanoic acid have also been studied to assess its suitability for drug development. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it shows good stability in physiological conditions. These characteristics make it a promising candidate for further optimization and clinical evaluation.

In addition to its therapeutic potential, MMPB has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its carboxylic acid group can be readily functionalized through various chemical reactions, such as esterification, amide formation, and amidation. This versatility allows chemists to create a wide range of derivatives with tailored properties for specific applications.

The safety profile of 4-4-(methoxymethyl)phenylbutanoic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 4-4-(methoxymethyl)phenylbutanoic acid (CAS No. 1492414-89-7) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of pharmaceutical science.